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Chemical Identity and Structural Profile of
Geranyl Mercaptan

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thiogeraniol

CAS No.: 39067-80-6

Cat. No.: S3712753

Geranyl mercaptan, also known as thiogeraniol, is the sulfur-containing analog of geraniol. Its core structure

and properties are summarized in the table below.

Propert
el Details
Category
IUPAC Name (2E)-3,7-Dimethyl-2,6-octadiene-1-thiol [1]
Other Thiogeraniol; 2,6-octadiene-1-thiol, 3,7-dimethyl- [2] [1]
Identifiers
CAS Number 38237-00-2 [2]
Molecular C10H18S [2]
Formula
Molecular 170.31 g/mol [2] [1]
Weight
Chemical An acyclic isoprenoid chain featuring a thiol (-SH) functional group at the C1 position
Structure and a trans-configured (E) double bond between C2 and C3. [2] [1]
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Property
Category

Details

Estimated logP  4.62 [2]
(olw)

Water 4.179 mg/L @ 25 °C (est) [2]
Solubility

Boiling Point 244 - 245 °C @ 760 mmHg (est) [2]

Odor and Flavor Activity

The most well-documented structure-activity relationship for geranyl mercaptan and related compounds is in
the field of flavor and fragrance. Replacing oxygen with sulfur in fragrance molecules often dramatically

alters their olfactory properties.

¢ Role of the Thiol Group: The thiol (-SH) group is a critical structural motif associated with powerful,
often potent, aromas in many flavor and fragrance compounds [3]. Geranyl mercaptan is categorized
explicitly as a flavor and fragrance agent [2].

¢ General Structure-Odor Trends: Research on aromatic thiols shows that minute structural changes
can significantly impact odor threshold and quality [3]. For instance, in a series of w-phenylalkane-1-
thiols, odor thresholds consistently increased (potency decreased) as the carbon side chain
was elongated [3].

Predictive Pharmacological Activity

No direct pharmacological or toxicity data for geranyl mercaptan was found in the search results. However,
its potential biological interactions can be inferred from the general toxicity of mercaptans and the

bioactivity of its structural analog, geraniol.

¢ General Mercaptan Toxicity: A review on mercaptan (thiol) toxicity indicates that these compounds
can induce cellular damage through oxidative stress [4]. They can generate reactive oxygen species
(ROS), leading to lipid peroxidation (damaging cell membranes), depletion of antioxidants like
glutathione, and potential DNA damage [4]. Furthermore, some mercaptans can inhibit cytochrome ¢
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oxidase, disrupting mitochondrial ATP production, and interfere with Na+/K+-ATPases, impairing
neuronal signaling [4].

¢ Bioactivity of Geraniol (Oxygen Analogue): Geraniol, which shares the same carbon skeleton but
has an -OH group instead of an -SH, exhibits a range of pharmacological properties. It has
documented antitumor, anti-inflammatory, antioxidative, and antimicrobial activities, as well as
hepatoprotective, cardioprotective, and neuroprotective effects [5] [6]. It is also known to inhibit
the cytochrome P450 enzyme CYP2B6 [6]. This suggests that the geranyl skeleton is biologically
active, but the pharmacological profile of geranyl mercaptan is likely distinct due to the different
reactivity of the thiol group.

The following diagram illustrates the potential mechanisms of action for geranyl mercaptan, inferred from

general mercaptan toxicity and the bioactivity of geraniol.
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> Potential mechanisms of action for Geranyl Mercaptan, combining known mercaptan toxicity and inferred
activities from its analog, geraniol. Solid lines indicate mechanisms supported by general mercaptan data;

dashed lines indicate predictions based on geraniol.

Experimental and Safety Protocols
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For researchers handling this compound, here are key experimental considerations based on the available

data.

¢ Handling and Safety: No specific GHS hazard classification was found for geranyl mercaptan in the
searched sources [2]. However, given the general potential for mercaptan toxicity [4], standard
laboratory precautions for handling organic compounds should be followed, including the use of
personal protective equipment (PPE) and working in a well-ventilated fume hood.
¢ Analytical Identification: The provided sources list several spectroscopic and chromatographic
identifiers that are crucial for experimental analysis [2]:
o NMR: An NMR predictor is referenced.
o GCIMS | Other: Key indices include CAS # 38237-00-2, EINECS # 253-845-4, Beilstein #
2239020, and MDL # MFCD00209533.
e Structure-Activity Relationship (SAR) Studies: For researchers aiming to build SAR models, the
established protocol involves:
o Systematic Structural Modification: Synthesizing a homologous series of compounds (e.g.,
by elongating the carbon chain) and their cyclohexane derivatives [3].
o Sensory Analysis: Determining the odor threshold in air and describing the odor quality for
each compound [3].
o Data Correlation: Correlating the structural changes (e.g., chain length, stereochemistry) with
the observed changes in olfactory properties to establish the SAR [3].

Research Summary and Knowledge Gaps

e What is established: The chemical identity and structure of geranyl mercaptan are well-defined. It is
recognized as a flavor and fragrance agent, and its SAR for odor follows general principles observed
for other thiols.

¢ Critical Knowledge Gaps: Direct experimental data on the toxicity, pharmacological properties,
metabolic pathways, and detailed signaling pathways for geranyl mercaptan is absent from the
available search results. The information provided on its biological activity is largely predictive.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


http://www.thegoodscentscompany.com/data/rw1425031.html
https://www.ncbi.nlm.nih.gov/books/NBK594274/
http://www.thegoodscentscompany.com/data/rw1425031.html
https://pubmed.ncbi.nlm.nih.gov/30759984/
https://pubmed.ncbi.nlm.nih.gov/30759984/
https://pubmed.ncbi.nlm.nih.gov/30759984/
https://www.smolecule.com/products/s3712753?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s3712753?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

1. Thiogeraniol | CLOH18S [chemspider.com]

2. geranyl mercaptan 2,6-octadiene-1-thiol, 3,7-dimethyl [thegoodscentscompany.com]
3. Structure/Odor Activity Studies on Aromatic Mercaptans ... [pubmed.ncbi.nim.nih.gov]
4. Mercaptan Toxicity - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]

5. Pharmacological Properties of Geraniol - A Review [pubmed.ncbi.nim.nih.gov]

6. One Hundred Faces of Geraniol [mdpi.com]

To cite this document: Smolecule. [Chemical Identity and Structural Profile of Geranyl Mercaptan].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3712753#geranyl-mercaptan-structure-activity-relationship]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.chemspider.com/Chemical-Structure.4896314.html
http://www.thegoodscentscompany.com/data/rw1425031.html
https://pubmed.ncbi.nlm.nih.gov/30759984/
https://www.ncbi.nlm.nih.gov/books/NBK594274/
https://pubmed.ncbi.nlm.nih.gov/30308694/
https://www.mdpi.com/1420-3049/25/14/3303
https://www.smolecule.com/products/b3712753#geranyl-mercaptan-structure-activity-relationship
https://www.smolecule.com/products/b3712753#geranyl-mercaptan-structure-activity-relationship
https://www.smolecule.com/products/b3712753#geranyl-mercaptan-structure-activity-relationship
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3712753?utm_src=pdf-bulk
https://www.smolecule.com/products/s3712753?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s3712753?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

